3-(Benzylamino)-5,5-dimethylcyclohex-3-en-1-one

• IUPAC Name: 3-(benzylamino)-5,5-dimethylcyclohex-3-en-1-one
• InChI: InChI=1S/C15H19NO/c1-15(2)9-13(8-14(17)10-15)16-11-12-6-4-3-5-7-12/h3-7,9,16H,8,10-11H2,1-2H3
• InChI Key: FAYXWGWHGCLUAC-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)CC(=C1)NCC2=CC=CC=C2)C
• Molecular Formula: C15H19NO
• Molecular Weight: 229.32 g/mol

Description

Benzylamine, a compound with a similar structure, is an organic chemical compound with the condensed structural formula C6H5CH2NH2. It consists of a benzyl group, C6H5CH2, attached to an amine functional group, NH2. This colorless water-soluble liquid is a common precursor in organic chemistry and used in the industrial production of many pharmaceuticals.

Synthesis Analysis

Benzylamine can be produced by several methods, the main industrial route being the reaction of benzyl chloride and ammonia. It is also produced by the reduction of benzonitrile and reductive amination of benzaldehyde, both done over Raney nickel.

Molecular Structure Analysis

The molecular structure of benzylamine consists of a benzyl group, C6H5CH2, attached to an amine functional group, NH2.

Chemical Reactions Analysis

Benzylamine undergoes various chemical reactions. For example, it can undergo aza-type Michael reaction with 1-hydroxymethyl-5-methyl-1H-pyrazole-3-carboxylic acid ethyl ester under mild conditions.

Physical And Chemical Properties Analysis

Physical properties of benzylamine include color, density, hardness, and more. For example, pure benzylamine is a colorless liquid with a density of 0.981 g/mL.

Scientific Research Applications

Supramolecular Chemistry and Nanotechnology

Benzene-1,3,5-tricarboxamide (BTA) Applications : Benzene-1,3,5-tricarboxamide derivatives showcase a wide range of applications in supramolecular chemistry, from nanotechnology to polymer processing and biomedical applications. The self-assembly of BTAs into one-dimensional, nanometer-sized rod-like structures stabilized by threefold H-bonding, along with their multivalent nature, underscores their potential in creating sophisticated molecular architectures. This versatility is indicative of the broader utility of structurally complex organic molecules like 3-(Benzylamino)-5,5-dimethylcyclohex-3-en-1-one in advanced material science and biotechnology applications (Cantekin, de Greef, & Palmans, 2012).

Heterocyclic Chemistry and Drug Discovery

Indole Synthesis and Derivatives : The exploration of indole and its derivatives in organic synthesis highlights the significance of complex organic molecules in drug discovery and development. The strategic classification of indole syntheses offers a foundation for understanding the synthetic pathways and potential applications of related compounds, such as this compound, in pharmaceuticals (Taber & Tirunahari, 2011).

Environmental Impact and Safety

Occurrence and Toxicity of Benzophenone Derivatives : Studies on benzophenone-3 (BP-3), a common component in sunscreens, highlight the environmental impact and toxicity concerns associated with certain chemical compounds. Understanding the environmental fate and toxicological profile of chemicals similar to this compound is crucial for assessing their safety and ecological risks (Kim & Choi, 2014).

Molecular and Cellular Biology

Ambroxol in Respiratory Disease Treatment : Although not directly related to this compound, the review on Ambroxol's use in treating respiratory diseases offers insight into the therapeutic potential of organic compounds in addressing acute and chronic conditions. This underscores the broader implications of research into chemically complex molecules for medical applications (Kantar et al., 2020).

Mechanism of Action

The mechanism of action of benzylamine and its derivatives in biological systems is complex and depends on the specific derivative and biological system .

Safety and Hazards

Benzylamine is classified as a flammable liquid. It is harmful if swallowed or in contact with skin. It causes severe skin burns and eye damage.